Cas no 918961-21-4 (3-(4-Tert-butylphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(4-Tert-butylphenyl)-3-hydroxypropanenitrile
• CAS No: 918961-21-4
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5756074
• PubChem ID: 82076731
• Update Time: 2023-11-15

3-(4-Tert-butylphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• CS-0305640
• 3-(4-tert-butylphenyl)-3-hydroxypropanenitrile
• 918961-21-4
• 3-(4-(Tert-butyl)phenyl)-3-hydroxypropanenitrile
• EN300-1843092
• Benzenepropanenitrile, 4-(1,1-dimethylethyl)-β-hydroxy-
• 4-(1,1-Dimethylethyl)-β-hydroxybenzenepropanenitrile
• 3-(4-Tert-butylphenyl)-3-hydroxypropanenitrile

• Inchi： 1S/C13H17NO/c1-13(2,3)11-6-4-10(5-7-11)12(15)8-9-14/h4-7,12,15H,8H2,1-3H3
• InChI Key： XBCXSCPSTJSGON-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 372.0±27.0 °C(Predicted)
• pka: 13.16±0.20(Predicted)